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Compound of Interest

Compound Name: D-Mannose-13C,d-2

Cat. No.: B12409924

Safe Handling and Disposal of D-Mannose-
13C,d-2

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling D-Mannose-13C,d-2. The following procedures
ensure safe laboratory operations and proper disposal.

Disclaimer: D-Mannose-13C,d-2 is a stable isotope-labeled compound and is not radioactive.
The primary safety considerations are equivalent to those for the parent compound, D-
Mannose, which is not classified as a hazardous substance.[1] However, it is crucial to follow
standard laboratory safety protocols.

Personal Protective Equipment (PPE)

When handling D-Mannose-13C,d-2 in a laboratory setting, the following personal protective
equipment is required to minimize exposure and ensure safety.[2]
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PPE Category Item Rationale

Protects eyes from potential
Eye Protection Safety glasses or goggles splashes or airborne particles.

[2]

Prevents direct skin contact

Hand Protection Nitrile or latex gloves ) )
with the chemical.[2]
] Protects clothing and skin from
Body Protection Laboratory coat )
spills.[2]
) Prevents injuries from dropped
Foot Protection Closed-toe shoes

objects or spills.[2]

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of D-Mannose, the
parent compound of D-Mannose-13C,d-2.

Property Value

Appearance White solid (powder)[1][3]

Odor Odorless[1]

Melting Point 126-134°CJ[1][3]

Solubility Soluble in water[3]

Stability Stable under normal conditions[1]

Handling and Storage Procedures

Engineering Controls:

e Work in a well-ventilated area.[1][3] Local exhaust ventilation is recommended if dust

formation is likely.

General Handling:
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Read and understand the Safety Data Sheet (SDS) for D-Mannose before handling.

Wear the appropriate Personal Protective Equipment (PPE) as outlined above.

Avoid the formation of dust when handling the solid compound.[1]

Minimize contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]
o Keep away from strong oxidizing agents.[1]

Disposal Plan

D-Mannose is not considered a hazardous waste.[4] Therefore, D-Mannose-13C,d-2 can be
disposed of as non-hazardous waste, following institutional and local regulations.

Solid Waste Disposal:
e Ensure the waste is not contaminated with any hazardous materials.

e Solid, non-hazardous D-Mannose-13C,d-2 waste can typically be disposed of in the regular
laboratory trash that is sent to a sanitary landfill.[5]

e Do not dispose of chemical waste in laboratory trash cans that will be handled by custodial
staff; place it directly into the appropriate larger collection bins for non-hazardous solid
waste.[5]

Liquid Waste Disposal (Aqueous Solutions):

e Aqueous solutions of D-Mannose-13C,d-2 that are not contaminated with other hazardous
chemicals can generally be poured down the sink with copious amounts of water.[4]
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e |tis advisable to check with your institution's Environmental Health and Safety (EHS) office
for specific guidelines on aqueous waste disposal.[5]

Empty Container Disposal:
e Ensure containers are empty, with no freestanding liquid or solid residue.
o Deface or remove the label to indicate that the container no longer holds the chemical.[5]

» Dispose of the empty container in the regular trash or recycling, in accordance with
institutional policies.[5]

Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of D-Mannose-13C,d-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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